Cas no 2639429-78-8 (tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate
• CAS No: 2639429-78-8
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6509416
• PubChem ID: 165898671
• Update Time: 2025-05-19

tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28228714
• tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate
• 2639429-78-8

• Inchi： 1S/C11H16N2O4/c1-11(2,3)17-10(16)13-6-7-9(15)8(14)4-5-12-7/h4-5,15H,6H2,1-3H3,(H,12,14)(H,13,16)
• InChI Key： ZWPZIVJDWADILU-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(C(C=CN1)=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate

Introduction to Tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate (CAS No. 2639429-78-8)

Tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2639429-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their ability to act as intermediates or active pharmaceutical ingredients (APIs). The structural features of Tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The molecular structure of this compound incorporates a tert-butyl group, which is a well-known protective group in organic synthesis, and a methyl carbamate moiety linked to a 3,4-dihydroxypyridin-2-yl backbone. The presence of hydroxyl groups in the pyridine ring suggests potential interactions with biological targets, such as enzymes or receptors, which are critical for drug-receptor binding. This structural motif has been extensively studied in the context of developing novel therapeutic agents due to its ability to modulate biological pathways.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The 3,4-dihydroxypyridin-2-yl moiety is particularly noteworthy because it can participate in hydrogen bonding and other non-covalent interactions with biological targets, enhancing the compound's affinity and selectivity. This feature makes Tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate a valuable scaffold for designing small-molecule drugs that target specific diseases.

One of the most compelling aspects of this compound is its potential application in the development of neuroprotective agents. Studies have shown that pyridine derivatives can interact with various neurotransmitter systems, including acetylcholine and serotonin receptors, which are implicated in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The hydroxyl groups in the 3,4-dihydroxypyridin-2-yl ring may facilitate binding to these receptors, making this compound a promising candidate for further investigation.

Additionally, the tert-butyl group in the molecule serves as a steric shield, which can protect the carbamate moiety from unwanted side reactions during synthesis and improve the stability of the compound in biological systems. This feature is particularly important for pharmaceutical applications where chemical stability is crucial for maintaining efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like Tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to several protein targets relevant to human health. For instance, simulations suggest that it may interact with enzymes involved in inflammation and oxidative stress pathways, which are key factors in chronic diseases such as cancer and cardiovascular disorders.

The synthesis of Tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the 3,4-dihydroxypyridin-2-yl intermediate through functional group transformations followed by carbamate formation using a tert-butanol derivative. The use of modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has improved the efficiency and scalability of this synthesis.

In conclusion, Tert-butyl N-[(3,4-dihydroxypyridin-2-yl)methyl]carbamate (CAS No. 2639429-78-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research aimed at developing novel drugs that address unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.